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Compound of Interest

Compound Name:
1,3-Dimethoxy-2,2-

dimethylpropane

Cat. No.: B3049442 Get Quote

Disclaimer: This document provides a summary of available data regarding 1,3-dimethoxy-2,2-
dimethylpropane and related compounds. Notably, comprehensive safety and toxicological

data for 1,3-dimethoxy-2,2-dimethylpropane are not available in the public domain.

Therefore, this compound should be handled with extreme caution, treating it as a substance

with unknown potential hazards. The information provided for related compounds is for

contextual purposes only and should not be directly extrapolated to 1,3-dimethoxy-2,2-
dimethylpropane. All laboratory work should be conducted by trained professionals in a well-

ventilated area, adhering to the highest standards of safety and utilizing appropriate personal

protective equipment.

Introduction
1,3-dimethoxy-2,2-dimethylpropane is a chemical compound with the molecular formula

C7H16O2.[1] Due to the limited availability of specific safety and handling information, this

guide also presents data on structurally similar compounds to provide a broader understanding

of the potential hazards associated with this class of chemicals. Researchers, scientists, and

drug development professionals must exercise significant caution and implement robust safety

protocols when handling this and any other chemical with incomplete toxicological data.

Physicochemical Properties of 1,3-dimethoxy-2,2-
dimethylpropane
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The known physical and chemical properties of 1,3-dimethoxy-2,2-dimethylpropane are

summarized below. This information is crucial for understanding its behavior under various

laboratory conditions.

Property Value

Molecular Formula C7H16O2

Molecular Weight 132.20 g/mol

IUPAC Name 1,3-dimethoxy-2,2-dimethylpropane

CAS Number 20637-32-5

Computed XLogP3-AA 1.1

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 4

Exact Mass 132.115029749 Da

Monoisotopic Mass 132.115029749 Da

Topological Polar Surface Area 18.5 Å²

Heavy Atom Count 9

Complexity 61.3

Source: PubChem CID 542279[1]

Hazard Identification and Classification
There is currently no GHS classification available for 1,3-dimethoxy-2,2-dimethylpropane. In

the absence of specific data, it is prudent to handle this compound as potentially hazardous.

The safety data for related compounds are presented for informational purposes.

It is critical to understand that the hazards of the following compounds are not a direct

representation of the hazards of 1,3-dimethoxy-2,2-dimethylpropane.
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Comparative Hazard Information of Structurally Related
Compounds

Compound GHS Hazard Statements Signal Word

1,3-Dibromo-2,2-

dimethoxypropane

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation.[2]

Warning[2]

1,3-Dimethoxypropane

Flammable liquid and vapour,

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation.[3]

[4]

Warning/Danger[3][4]

2,2-Dimethoxypropane

Highly flammable liquid and

vapor, Causes serious eye

irritation.

Danger

Exposure Controls and Personal Protection
Given the unknown toxicological profile of 1,3-dimethoxy-2,2-dimethylpropane, stringent

exposure controls and the use of comprehensive personal protective equipment (PPE) are

mandatory.
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Control Measure Recommendation

Engineering Controls

Work should be conducted in a certified

chemical fume hood to minimize inhalation

exposure.[5] Ensure that eyewash stations and

safety showers are readily accessible.[2][6]

Eye/Face Protection

Chemical safety goggles or a face shield that

complies with OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166 should be worn.[6]

Skin Protection

Wear appropriate protective gloves and a lab

coat. For related compounds, impervious gloves

are recommended.[7] Regularly inspect gloves

for any signs of degradation or breakthrough.

Respiratory Protection

If working outside of a fume hood or if there is a

risk of aerosol generation, a NIOSH-approved

respirator with an appropriate cartridge should

be used.

Hygiene Measures
Wash hands thoroughly after handling.[6] Do not

eat, drink, or smoke in laboratory areas.

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure the safety of laboratory personnel.
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Aspect Guideline

Safe Handling

Avoid contact with skin and eyes.[3] Prevent the

formation of dust and aerosols.[3] Use non-

sparking tools and take precautionary measures

against static discharge, especially considering

the flammability of related compounds.[3][6]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated area.[3] Keep away from

heat, sparks, and open flames.[6] Store away

from incompatible materials such as strong

oxidizing agents.[2]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid measures should be taken.
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If not

breathing, give artificial respiration. Seek

medical attention if symptoms occur.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing. If skin irritation

persists, seek medical attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Fire-Fighting and Accidental Release Measures
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Scenario Procedure

Fire Fighting

For related flammable compounds, dry

chemical, carbon dioxide, or alcohol-resistant

foam are recommended extinguishing media.[3]

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

gear.[2][6]

Accidental Release

Evacuate the area and ensure adequate

ventilation. Remove all sources of ignition.[3]

Wear appropriate personal protective

equipment. For liquid spills of related

compounds, absorb with an inert material (e.g.,

sand, silica gel) and place in a suitable

container for disposal.[6]

Toxicological Information
No toxicological data is available for 1,3-dimethoxy-2,2-dimethylpropane. Based on the data

for related compounds, potential effects could include irritation to the skin, eyes, and respiratory

system.

Disposal Considerations
Dispose of 1,3-dimethoxy-2,2-dimethylpropane and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations. It is

recommended to use a licensed professional waste disposal service.

Experimental Protocols and Workflows
As no specific experimental protocols involving the safety of 1,3-dimethoxy-2,2-
dimethylpropane are available, the following diagrams illustrate general laboratory safety

workflows that should be adapted and followed.
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General Chemical Handling Workflow

Preparation

Handling

Post-Handling

Conduct Risk Assessment
(Review available data, assume unknown hazards)

Identify Required PPE
(Gloves, Goggles, Lab Coat, etc.)

Prepare Engineering Controls
(Fume Hood, Ventilation)

Don Appropriate PPE

Handle Chemical in
Designated Area (Fume Hood)

Minimize Quantities Used

Store Properly When Not in Use

Decontaminate Work Area

Dispose of Waste
(According to regulations)

Remove and Dispose of/Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for handling chemicals with unknown hazards.
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Accidental Spill Response Protocol

Spill Occurs

Evacuate Immediate Area
& Alert Others

Don Appropriate PPE
(if safe to do so)

Assess Spill Size & Hazard

Small Spill?

Large Spill or
Unknown Hazard

No

Contain & Clean Up Spill
(using appropriate absorbent)

Yes

Contact Emergency Personnel
(EHS/Safety Officer)

Dispose of Contaminated
Materials as Hazardous Waste

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Decision-making process for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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